2-Amino-4-(5-methyl-2-thienyl)-6-oxocyclohex-1-ene-1-carbonitrile

• IUPAC Name: 2-amino-4-(5-methylthiophen-2-yl)-6-oxocyclohexene-1-carbonitrile
• InChI: InChI=1S/C12H12N2OS/c1-7-2-3-12(16-7)8-4-10(14)9(6-13)11(15)5-8/h2-3,8H,4-5,14H2,1H3
• InChI Key: VOMMAYXANWXBDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2CC(=C(C(=O)C2)C#N)N
• Molecular Formula: C12H12N2OS
• Molecular Weight: 232.30 g/mol

Description

2-Amino-4-(5-methyl-2-thienyl)-6-oxocyclohex-1-ene-1-carbonitrile, also known as 2A5MTOC, is a heterocyclic organic compound with a unique chemical structure. It is composed of two nitrogen atoms, one carbon atom, and four oxygen atoms, and is characterized by a five-membered ring structure. This compound has been extensively studied for its potential applications in medicinal chemistry, as it has been found to exhibit a variety of biological activities.

Scientific Research Applications

Synthesis and Derivative Formation

• The compound has been used in the synthesis of various heterocyclic compounds, such as Thieno[2,3-b]pyridines and Pyrimidino[4',5':4,5]thieno[2,3-b]pyridines, as well as derivatives incorporating the 5-Bromobenzofuran-2-yl moiety, which are important for further chemical research and potential pharmaceutical applications (Abdelriheem, Ahmad, & Abdelhamid, 2015).

Reactivity Studies

• Studies have investigated the reactivity of similar compounds, such as 2-Amino-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile, with various reagents. This research helps to understand the chemical behavior and potential applications of these compounds in different chemical reactions (Elkholy & Morsy, 2006).

Cyclization and Synthesis Techniques

• Research on similar compounds has shown the effectiveness of using cyclization techniques, such as Tandem Michael addition/imino-nitrile cyclization, for synthesizing complex molecules. This method has been used to create phenylpyridine-3-carbonitrile derivatives, which are significant in developing new chemical entities (Dong, Wang, Gao, Li, & Cui, 2010).

Organocatalysis and Enantioselective Synthesis

• The compound has been involved in organocatalyzed synthesis processes, particularly in forming 2-Amino-8-oxo-tetrahydro-4H-chromene-3-carbonitriles. These syntheses have been performed using cinchona alkaloid-derived thiourea catalysts to achieve moderate enantioselectivity, which is valuable in asymmetric synthesis (Ding & Zhao, 2010).

Photocycloaddition Reactions

• Photocycloaddition reactions of related compounds, like 5,5-dimethyl-6-oxocyclohex-1-ene-1-carbonitrile, have been studied, showcasing its utility in creating complex cyclic structures, which is a crucial aspect of organic synthesis and material science (Andresen & Margaretha, 1995).